Cas no 856086-65-2 (6,8-Quinolinedisulfonicacid, 5-amino-)

6,8-Quinolinedisulfonicacid, 5-amino- structure
856086-65-2 structure
Product Name:6,8-Quinolinedisulfonicacid, 5-amino-
CAS No:856086-65-2
MF:C9H8N2O6S2
MW:304.299619674683
CID:717503
Update Time:2024-01-31

6,8-Quinolinedisulfonicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 6,8-Quinolinedisulfonicacid, 5-amino-
    • 5-aminoquinoline-6,8-disulfonic acid
    • 6,8-Quinolinedisulfonic acid, 5-amino-
    • Inchi: 1S/C9H8N2O6S2/c10-8-5-2-1-3-11-9(5)7(19(15,16)17)4-6(8)18(12,13)14/h1-4H,10H2,(H,12,13,14)(H,15,16,17)
    • InChI Key: IGJYTBQWFSFJEH-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(N)=C(S(O)(=O)=O)C=C2S(O)(=O)=O)C=CC=1

Computed Properties

  • Exact Mass: 303.982
  • Monoisotopic Mass: 303.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164A^2

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